Cas no 771473-90-6 ([(2S)-4,4-difluoropyrrolidin-2-yl]methanol)

• Product Name: [(2S)-4,4-difluoropyrrolidin-2-yl]methanol
• CAS No: 771473-90-6
• MF: C₅H₉F₂NO
• MW: 137.127868413925
• MDL: MFCD22566250
• CID: 4656141
• Update Time: 2025-10-20

[(2S)-4,4-difluoropyrrolidin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [(2S)-4,4-difluoropyrrolidin-2-yl]methanol
• ((2s)-4,4-difluoropyrrolidin-2-yl)methanol
• (S)-(4,4-Difluoro-pyrrolidin-2-yl)-methanol
• AMY14743
• PB35742
• (S)-(4,4-difluoropyrrolidin-2-yl)methanol
• (2S)-4,4-Difluoropyrrolidine-2alpha-methanol

• MDL： MFCD22566250
• Inchi： 1S/C5H9F2NO/c6-5(7)1-4(2-9)8-3-5/h4,8-9H,1-3H2/t4-/m0/s1
• InChI Key： STLGRNYDDKFZIR-BYPYZUCNSA-N
• SMILES： FC1(CN[C@H](CO)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• XLogP3: 0
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on [(2S)-4,4-difluoropyrrolidin-2-yl]methanol

Introduction to [(2S)-4,4-difluoropyrrolidin-2-yl)methanol] and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, the compound with the CAS number 771473-90-6 and the product name [(2S)-4,4-difluoropyrrolidin-2-yl)methanol] has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its specific stereochemistry and fluorinated pyrrolidine core, has become a subject of extensive research in the field of medicinal chemistry.

The molecular structure of [(2S)-4,4-difluoropyrrolidin-2-yl)methanol] consists of a pyrrolidine ring substituted with two fluorine atoms at the 4-position and a hydroxymethyl group at the 2-position. The (2S) configuration indicates the stereochemical orientation of the hydroxymethyl group, which is a critical factor in determining its biological activity. This stereochemistry is often achieved through enantioselective synthesis techniques, which are essential for developing drugs with high specificity and low toxicity.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The fluorine atoms in [(2S)-4,4-difluoropyrrolidin-2-yl)methanol] contribute to these properties by increasing the compound's resistance to enzymatic degradation and improving its interaction with proteins. These characteristics make it an attractive scaffold for drug design.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. Researchers have been exploring its use as a precursor in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in cancer metabolism. The (2S) configuration of the hydroxymethyl group plays a crucial role in modulating the binding affinity and selectivity of these derivatives.

The synthesis of [(2S)-4,4-difluoropyrrolidin-2-yl)methanol] involves multiple steps, including chiral resolution and fluorination reactions. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and enantiomeric purity. These techniques are essential for producing compounds that meet the stringent requirements of pharmaceutical applications.

In addition to its pharmaceutical potential, this compound has also been investigated for its role in materials science. Fluorinated pyrrolidines are known for their ability to enhance material properties such as thermal stability and chemical resistance. Researchers have explored using derivatives of [(2S)-4,4-difluoropyrrolidin-2-yl)methanol] as building blocks for advanced polymers and coatings that exhibit superior performance under harsh conditions.

The latest research on [(2S)-4,4-difluoropyrrolidin-2-yl)methanol] has revealed new insights into its reactivity and functionalization possibilities. Studies have demonstrated that this compound can undergo various transformations, including nucleophilic substitution and metal-catalyzed coupling reactions, which open up avenues for designing more complex molecules with tailored properties.

The impact of this compound on drug discovery is further highlighted by its use in fragment-based drug design (FBDD). FBDD is an approach that involves identifying small-molecule fragments capable of binding to biological targets and then optimizing these fragments into lead compounds. The unique structural features of [(2S)-4,4-difluoropyrrolidin-2-yl)methanol] make it an ideal candidate for generating novel pharmacophores that can interact with disease-causing proteins.

In conclusion, the compound with CAS number 771473-90-6, specifically named as [(2S)-4,4-difluoropyrrolidin-2-yl)methanol], represents a significant advancement in chemical research. Its unique structural features and versatile reactivity make it a valuable tool for developing new therapeutics and materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging problems in medicine and materials science.